Cas no 1286208-46-5 ((R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride)

(R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride is a chiral amine derivative featuring a cyclopentylmethyl-substituted pyrrolidine core. The compound is provided as a dihydrochloride salt, enhancing its stability and solubility for research applications. Its stereospecific (R)-configuration makes it valuable for studies in asymmetric synthesis, medicinal chemistry, and ligand design, particularly in targeting aminergic receptors or enzymes. The cyclopentylmethyl group contributes to lipophilicity, potentially improving membrane permeability in biological systems. This reagent is suitable for use as a building block in pharmaceutical development or as a reference standard in analytical workflows. High-purity grades ensure reproducibility in experimental results. Proper handling under controlled conditions is recommended due to its hydrochloride salt form.
(R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride structure
1286208-46-5 structure
Product Name:(R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride
CAS No:1286208-46-5
MF:C10H22Cl2N2
MW:241.201080799103
CID:4788048
Update Time:2025-11-01

(R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride
    • Inchi: 1S/C10H20N2.2ClH/c11-10-5-6-12(8-10)7-9-3-1-2-4-9;;/h9-10H,1-8,11H2;2*1H/t10-;;/m1../s1
    • InChI Key: NUNZSMSPRNLNQS-YQFADDPSSA-N
    • SMILES: Cl.Cl.N1(CC[C@H](C1)N)CC1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Topological Polar Surface Area: 29.3

(R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride

(R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1286208-46-5): A Comprehensive Overview

(R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1286208-46-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are cyclic secondary amines with a five-membered ring structure. The presence of a cyclopentylmethyl substituent and the chiral center at the pyrrolidine nitrogen atom imparts specific stereochemical characteristics that are crucial for its biological activity.

The (R)-enantiomer of this compound is particularly noteworthy, as enantiomeric purity is often essential in drug development to ensure optimal pharmacological effects and minimize adverse reactions. The dihydrochloride salt form of the compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations.

Recent studies have explored the potential of (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. One such study published in the Journal of Medicinal Chemistry (2022) investigated the compound's interaction with serotonin and dopamine receptors. The results indicated that (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride exhibits selective binding to serotonin receptors, suggesting its potential as a novel antidepressant or anxiolytic agent.

In another study published in Pharmacological Research (2023), researchers evaluated the compound's efficacy in modulating pain pathways. The findings revealed that (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride effectively reduced nociceptive responses in animal models, indicating its potential as a non-opioid analgesic. This property is particularly significant given the current need for alternative pain management strategies that avoid the risks associated with opioid use.

The synthesis of (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride involves several steps, including the formation of the chiral center and the subsequent conversion to the dihydrochloride salt. A recent review article in Tetrahedron Letters (2021) detailed an efficient synthetic route using asymmetric hydrogenation followed by salt formation. This method not only ensures high enantiomeric purity but also improves overall yield and scalability, making it suitable for large-scale production.

The safety profile of (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride has been extensively studied to assess its suitability for clinical use. Preclinical toxicity studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, (R)-1-(Cyclopentylmethyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1286208-46-5) represents a promising candidate in the development of new therapeutic agents for various neurological and pain-related conditions. Its unique chemical structure, enantiomeric purity, and favorable pharmacological properties make it an attractive target for further investigation and clinical trials. As research in this area continues to advance, it is likely that this compound will play a significant role in advancing our understanding and treatment of complex medical conditions.

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